Cas no 2137658-97-8 (2-azabicyclo2.1.1hexane-5-carboxylic acid hydrochloride)

• Product Name: 2-azabicyclo2.1.1hexane-5-carboxylic acid hydrochloride
• CAS No: 2137658-97-8
• MF: C₆H₁₀ClNO₂
• MW: 163.602100849152
• MDL: MFCD31689401
• CID: 5609901
• PubChem ID: 165791109
• Update Time: 2025-10-28

2-azabicyclo2.1.1hexane-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-814026
• 2-azabicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride
• 2137658-97-8
• 2-azabicyclo2.1.1hexane-5-carboxylic acid hydrochloride

• MDL： MFCD31689401
• Inchi： 1S/C6H9NO2.ClH/c8-6(9)5-3-1-4(5)7-2-3;/h3-5,7H,1-2H2,(H,8,9);1H
• InChI Key： ZUWBSABETARYDZ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2CC1CN2)=O

Computed Properties

• Exact Mass: 163.0400063g/mol
• Monoisotopic Mass: 163.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-azabicyclo2.1.1hexane-5-carboxylic acid hydrochloride

2-Azabicyclo[2.1.1]hexane-5-carboxylic Acid Hydrochloride: A Comprehensive Overview

2-Azabicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride (CAS No: 2137658-97-8) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, often referred to as ABH hydrochloride, belongs to the class of bicyclic amines and is characterized by its rigid bicyclo[2.1.1]hexane framework with an amine group and a carboxylic acid moiety. The hydrochloride salt form is particularly relevant due to its enhanced solubility and stability, making it a preferred choice for various applications.

The synthesis of 2-azabicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride involves a series of well-defined organic reactions, including cycloaddition processes and subsequent functionalization steps. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which are invaluable for stereochemical studies and drug development. Researchers have also explored alternative synthetic routes, such as ring-opening metathesis polymerization (ROMP), to enhance the scalability and efficiency of its production.

From a pharmacological perspective, ABH hydrochloride has demonstrated promising bioactivity in preclinical studies. It exhibits potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a lead compound for the development of Alzheimer's disease therapeutics. Additionally, studies have highlighted its ability to modulate ion channels, further underscoring its versatility in drug discovery.

The structural rigidity of 2-azabicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride plays a crucial role in its pharmacokinetic properties. Its lipophilic nature facilitates membrane permeability, while the presence of the carboxylic acid group enhances binding affinity to target proteins. Recent computational studies have employed molecular docking techniques to elucidate the interaction patterns of this compound with various biological targets, providing valuable insights into its mechanism of action.

In terms of applications, ABH hydrochloride has found utility in both academic research and industrial settings. It serves as a valuable tool for studying enzyme inhibition mechanisms and ion channel modulation. Furthermore, its use in combinatorial chemistry libraries has accelerated the discovery of novel bioactive compounds with improved therapeutic potential.

Looking ahead, ongoing research aims to optimize the pharmacokinetic profile of 2-azabicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride through structural modifications and prodrug strategies. These efforts are expected to enhance its efficacy and reduce potential side effects, paving the way for clinical trials in the near future.

In conclusion, 2-azabicyclo[2.1.1]hexane-5-carboxylic acid hydrochloride stands out as a versatile and bioactive compound with significant potential in drug discovery and development. Its unique structure, coupled with emerging research findings, positions it as a key player in addressing unmet medical needs across various therapeutic areas.